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For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the use of GSK2981278, a
potent and selective inverse agonist of the Retinoic Acid-Related Orphan Receptor gamma
(RORYy), in high-throughput screening (HTS) assays. GSK2981278 effectively inhibits the
RORYy-mediated transcriptional activation of the IL-17 promoter by interfering with the binding of
RORYy to DNA.[1][2] This leads to a marked reduction in the secretion of pro-inflammatory Th17
cytokines, including IL-17A and IL-22.[1] These protocols are designed to enable researchers
to efficiently screen for and characterize modulators of the RORy pathway.

Introduction to GSK2981278

GSK2981278 is a small molecule inverse agonist of RORYy with high potency and selectivity.[1]
RORYy is a key transcription factor that governs the differentiation of T helper 17 (Th17) cells
and the production of their signature cytokines, which are implicated in the pathogenesis of
various autoimmune and inflammatory diseases. By inhibiting RORYy activity, GSK2981278
presents a targeted approach for the discovery of novel therapeutics.
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Property Value

N-(4-ethylphenyl)-3-(hydroxymethyl)-N-(2-
IUPAC Name methylpropyl)-4-((tetrahydro-2H-pyran-4-
yl)methoxy)benzenesulfonamide

CAS Number 1474110-21-8[1]
Molecular Formula C25H35N059[1]
Molecular Weight 461.6 g/mol [1]

RORYy Signaling Pathway and Mechanism of Action
of GSK2981278

RORYy, upon activation, binds to ROR Response Elements (RORES) in the promoter regions of
target genes, such as IL17A and IL17F, initiating their transcription. This process is central to
the function of Th17 cells. GSK2981278 exerts its inhibitory effect by binding to the ligand-
binding domain of RORy, which prevents the recruitment of co-activators and interferes with
the binding of the receptor to DNA. This inverse agonism leads to the suppression of Th17
cytokine production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Screening of GSK2981278]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607816#using-gsk2981278-in-high-throughput-
screening-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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